2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile is a cyclopenta[b]pyridine derivative featuring a benzylsulfanyl group at position 2, a cyclohex-3-enyl substituent at position 4, and a nitrile group at position 2. The benzylsulfanyl moiety may enhance electron-withdrawing characteristics and influence binding interactions, while the cyclohexene ring introduces steric and conformational variability compared to fully aromatic substituents .
Properties
IUPAC Name |
2-benzylsulfanyl-4-cyclohex-3-en-1-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2S/c23-14-19-21(17-10-5-2-6-11-17)18-12-7-13-20(18)24-22(19)25-15-16-8-3-1-4-9-16/h1-5,8-9,17H,6-7,10-13,15H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNYHNLNNZHCLDN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N=C(C(=C2C3CCC=CC3)C#N)SCC4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of 2-Benzylsulfanyl-4-cyclohex-3-enyl-6,7-dihydro-5H-1pyrindine-3-carbonitrile involves a multicomponent condensation reaction. The reaction typically includes malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents . The process begins with the formation of cyanothioacetamide, which undergoes Knoevenagel condensation with aldehydes to form alkenes. These alkenes are then involved in Stork alkylation with enamine, followed by intramolecular cyclotransamination to form the target bicyclic structure .
Chemical Reactions Analysis
2-Benzylsulfanyl-4-cyclohex-3-enyl-6,7-dihydro-5H-1pyrindine-3-carbonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include hydrogen sulfide, aldehydes, and alkylating agents . The major products formed from these reactions include thioesters and other derivatives of the cyclopenta[b]pyridine structure .
Scientific Research Applications
This compound has shown potential in several scientific research applications. It has been studied for its use as an inhibitor in corrosion protection for steel alloys . Additionally, it has applications in the synthesis of other heterocyclic compounds, which exhibit a wide spectrum of biological activities, including hypoglycemic activity, antagonism of calcium channels, and inhibition of protein kinase FGFR1 .
Mechanism of Action
The mechanism of action of 2-Benzylsulfanyl-4-cyclohex-3-enyl-6,7-dihydro-5H-1pyrindine-3-carbonitrile involves its interaction with molecular targets and pathways in biological systems. The compound’s structure allows it to interact with various enzymes and receptors, leading to its observed biological activities . The exact molecular targets and pathways involved are still under investigation.
Comparison with Similar Compounds
Table 1: Key Structural Differences Among Cyclopenta[b]pyridine Derivatives
- Electron-Donating vs. Withdrawing Groups : The target compound’s benzylsulfanyl group (electron-withdrawing) contrasts with CAPD derivatives’ alkoxy and aryl groups (electron-donating), which may alter reactivity and electronic properties .
- Halogenation : Compounds like the bromophenyl derivative and chlorothiophenyl analog leverage halogen atoms for enhanced lipophilicity and intermolecular interactions, which the target compound lacks.
Biological Activity
Chemical Structure and Properties
The compound has the following molecular formula:
- Molecular Formula : CHNS
Structural Features
- Benzylsulfanyl Group : This group is known to enhance lipophilicity and biological activity.
- Cyclohexenyl Substituent : Contributes to the compound's structural rigidity and potential receptor interactions.
- Pyridine Ring : A common motif in many bioactive compounds, often involved in binding interactions with biological targets.
Anticancer Activity
Recent studies have indicated that compounds similar to 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile exhibit significant anticancer properties. For instance:
- Mechanism of Action : The compound may induce apoptosis in cancer cells through the activation of caspases and modulation of the Bcl-2 family proteins.
- Cell Lines Tested : Various studies have tested this compound against breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cell lines.
Antimicrobial Activity
The compound has shown promising results against a range of bacterial strains:
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 64 µg/mL |
| Pseudomonas aeruginosa | 128 µg/mL |
Neuroprotective Effects
Research indicates potential neuroprotective effects, particularly in models of neurodegenerative diseases:
- Mechanism : The compound may reduce oxidative stress and inflammation in neuronal cells.
- Model Systems : Studies have utilized both in vitro neuronal cell cultures and in vivo rodent models.
Synthesis
The synthesis of 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile typically involves multi-step reactions including:
- Formation of the Cyclopenta[b]pyridine Core : Utilizing cyclization reactions of appropriate precursors.
- Introduction of the Benzylsulfanyl Group : Achieved through nucleophilic substitution reactions.
- Carbonitrile Introduction : Often performed through nucleophilic addition to nitriles.
Case Study 1: Anticancer Efficacy
In a study published in Journal of Medicinal Chemistry, researchers evaluated the anticancer properties of various derivatives of cyclopenta[b]pyridines. The results indicated that modifications on the benzylsulfanyl group significantly enhanced cytotoxicity against MCF-7 cells.
Case Study 2: Antimicrobial Properties
A comprehensive screening conducted by Microbial Drug Resistance found that derivatives similar to this compound exhibited potent antibacterial activity against multidrug-resistant strains, suggesting potential therapeutic applications in treating infections.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
